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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 4-Bromo-2-
chloro-1-nitrobenzene, a key chemical intermediate. It includes comparative data with its
isomers, a detailed experimental protocol for melting point determination, and a logical diagram
illustrating the relationships between these compounds.

Introduction

4-Bromo-2-chloro-1-nitrobenzene (CAS No. 89465-97-4) is a substituted nitrobenzene
derivative.[1][2][3][4] Like its isomers, it serves as a building block in the synthesis of more
complex organic molecules, including pharmaceuticals and dyes.[1][5] The precise
characterization of its physical properties, such as the melting point, is crucial for its
identification, purity assessment, and application in synthetic chemistry.

Physicochemical Data

The melting point of 4-Bromo-2-chloro-1-nitrobenzene has been reported to be 42.4 °C.[2][3]
It is important to distinguish this compound from its isomers, as their physical properties,
including melting points, can vary significantly. The differentiation between these isomers is
critical in synthetic applications where specific substitution patterns are required for desired
reactivity and biological activity.
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Data Presentation: Melting Points of Bromo-chloro-
nitrobenzene lsomers

Compound Name CAS Number Melting Point (°C)
4-Bromo-2-chloro-1-

_ 89465-97-4 42.4[2][3]
nitrobenzene
1-Bromo-2-chloro-4-

) 29682-39-1 59 - 62
nitrobenzene
1-Bromo-4-chloro-2-

_ 41513-04-6 67 -70
nitrobenzene
4-Bromo-1-chloro-2-

16588-24-2 70.0-74.0

nitrobenzene

Logical Relationship of Isomers

The following diagram illustrates the structural relationship between 4-Bromo-2-chloro-1-
nitrobenzene and its isomers, highlighting their distinct physical properties.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.protheragen.ai/4-bromo-2-chloro-1-nitrobenzene-item-7553.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB21559390_EN.htm
https://www.benchchem.com/product/b3038740?utm_src=pdf-body
https://www.benchchem.com/product/b3038740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Isomers of Bromo-chloro-nitrobenzene

Core Structure

Bromo-chloro-nitrobenzene
C6H3BrCINO2

4-Br, 2-Cl, 1-NO2 1-Br, 2-Cl, 4-NO2 1-Br, 4-Cl, 2-NO2 -Br, 1-Cl, 2-NO2

Positional Isomers

4-Bromo-2-chloro-1-nitrobenzene
CAS: 89465-97-4
MP: 42.4 °C

1-Bromo-2-chloro-4-nitrobenzene
CAS: 29682-39-1
MP: 59-62 °C

1-Bromo-4-chloro-2-nitrobenzene
CAS: 41513-04-6
MP: 67-70 °C

4-Bromo-1-chloro-2-nitrobenzene
CAS: 16588-24-2
MP: 70.0-74.0 °C

Click to download full resolution via product page

Isomeric Relationship and Melting Points

Experimental Protocol: Melting Point Determination
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The melting point of a solid organic compound is a key physical property used for identification
and purity assessment.[6][7][8] Pure crystalline solids typically exhibit a sharp melting point
range of 0.5-1.0°C, whereas impure samples melt over a wider range and at a lower
temperature.[9] The following is a standard protocol for determining the melting point using a
capillary tube method.

Materials and Equipment:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]
o Capillary tubes (sealed at one end)[6]

o Thermometer (calibrated)

o Sample of the organic compound (finely powdered)

e Mortar and pestle (optional, for powdering the sample)

e Heating bath fluid (e.g., mineral oil, for Thiele tube method)

Procedure:

e Sample Preparation:

o If the sample is not already a fine powder, gently grind a small amount using a mortar and
pestle.

o Introduce a small amount of the powdered sample into the open end of a capillary tube.

o Pack the sample into the sealed end of the tube by tapping the tube gently on a hard
surface. The packed sample should be approximately 1-2 mm in height.[6][10]

e Apparatus Setup:
o For a Digital Melting Point Apparatus (e.g., Mel-Temp):
= |nsert the capillary tube containing the sample into the sample holder of the apparatus.

» Ensure the thermometer is correctly placed in its designated well.[9]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o For a Thiele Tube:

» Attach the capillary tube to the thermometer using a rubber band or thread, aligning the
sample with the thermometer bulb.[6]

» Immerse the thermometer and attached capillary tube in the heating oil within the Thiele
tube, ensuring the oil level is appropriate.

e Melting Point Determination:

o Begin heating the apparatus. For an unknown sample, it is advisable to first perform a
rapid determination by heating quickly to find an approximate melting range.[8][9]

o For an accurate measurement, start with a fresh sample and heat the apparatus rapidly to
about 15-20°C below the approximate melting point.

o Then, decrease the heating rate to approximately 1-2°C per minute.[9]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts (the end of the melting range).[6]

o Data Recording and Purity Assessment:
o The recorded temperature range is the melting point of the sample.

o A narrow melting point range (typically < 2°C) is indicative of a pure compound. A broad
melting range suggests the presence of impurities.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles.

o The melting point apparatus can reach high temperatures; handle with care to avoid burns.

[7]
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e Handle all chemical compounds with caution, being mindful of their potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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